Cas no 2669-32-1 (Phosphorodithioic acid,S-[(5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-dimethyl ester)

• Product Name: Phosphorodithioic acid,S-[(5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-dimethyl ester
• CAS No: 2669-32-1
• MF: C₇H₁₃N₂O₄PS₃
• MW: 316.357878446579
• CID: 263875
• PubChem ID: 17580
• Update Time: 2025-04-19

Phosphorodithioic acid,S-[(5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[(5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-dimethyl ester
• 3-(dimethoxyphosphinothioylsulfanylmethyl)-5-ethoxy-1,3,4-thiadiazol-2-one
• lythidathion
• S-[(5-Ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-dimethyl phosphorodithioate
• S-[(5-Ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl] O,O-Dimethyl Phosporodithioate
• S-[(5-Ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl]-O,O-dimethyldithiophosphat
• S-5-Ethoxy-2,3-dihydro-2-oxo-1,3,4-thiadiazol-3-ylmethyl O,O-Dimet
• Phosphorodithioic acid, O,O-dimethyl ester, S-ester with 2-ethoxy- 4-(mercaptomethyl)-delta(sup 2)-1,3,4-thiadiazolin-5-one
• C19004
• UNII-7713KZO795
• BRN 0621188
• Phosphorodithioic acid, S-((5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl) O,O-dimethyl ester
• O,O-Dimethyl-S-(5-ethoxy-1,3,4-thiadiazol-2(3H)-onyl-(3)-methyl)phosphorodithioate
• NC-2962
• ENT 27,238
• CHEBI:82138
• Phosphorodithioic acid, S-(5-ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl O,O-dimethyl ester
• GS-12968
• NS00121383
• OMS-958
• S-((5-Ethoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl) O,O-dimethyl phosphorodithioate
• OMS 958
• O,O-Dimethyl S-(5-ethoxy-1,3,4-thiadiazol-2(3H)-onyl-(3)-methyl)dithiophosphate
• SCHEMBL116389
• Geigy 12968
• Q27155766
• GEIGY-12968
• O,O-DIMETHYL S-(5-ETHOXY-1,3,4-THIADIAZOL-2(3H)-ONYL-(3)-METHYL) DITHIOPHOSPHATE
• Lythidathion [ISO]
• Caswell No. 427C
• Geigy GS-12968
• O,O-Dimethyl-S-(5-ethoxy-1,3,4-thiadiazolinyl-3-methyl)dithiophosphate
• AI3-27238
• 2669-32-1
• EPA Pesticide Chemical Code 427400
• Phosphorodithioic acid, O,O-dimethyl ester, S-ester with 2-ethoxy-4-(mercaptomethyl)-.delta.2-1,3,4-thiadiazolin-5-one
• S-((5-Ethoxy-2,3-dihydro-2-oxo-1,3,4-thiadiazol-3-yl)methyl) O,O-dimethyl phosphorodithioate
• 7713KZO795
• DTXSID6042101
• S-5-ETHOXY-2,3-DIHYDRO-2-OXO-1,3,4-THIADIAZOL-3-YLMETHYL O,O-DIMETHYL PHOSPHORODITHIOATE

• Inchi： 1S/C7H13N2O4PS3/c1-4-13-6-8-9(7(10)17-6)5-16-14(15,11-2)12-3/h4-5H2,1-3H3
• InChI Key： FPMIAGPUNXEUCZ-UHFFFAOYSA-N
• SMILES： S(CN1C(=O)SC(=N1)OCC)P(OC)(OC)=S

Computed Properties

• Exact Mass: 315.97769
• Monoisotopic Mass: 315.97750742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 60.36